Cas no 80115-69-1 (11-fluoro-1,2-dihydrobenzo[rst]pentaphene-1,2-diol)

11-fluoro-1,2-dihydrobenzo[rst]pentaphene-1,2-diol structure
80115-69-1 structure
Product Name:11-fluoro-1,2-dihydrobenzo[rst]pentaphene-1,2-diol
CAS No:80115-69-1
MF:C24H15FO2
MW:354.373110055923
CID:1800056
PubChem ID:190049
Update Time:2025-04-21

11-fluoro-1,2-dihydrobenzo[rst]pentaphene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 11-fluoro-1,2-dihydrobenzo[rst]pentaphene-1,2-diol
    • Benzo(rst)pentaphene-1,2-diol, 11-fluoro-1,2-dihydro-
    • 80115-69-1
    • DTXSID401000980
    • Inchi: 1S/C24H15FO2/c25-16-5-3-12-9-13-1-2-14-10-15-4-8-20(26)24(27)23(15)18-7-6-17(19(12)11-16)21(13)22(14)18/h1-11,20,24,26-27H
    • InChI Key: YCAGPNHWSPHKNT-UHFFFAOYSA-N
    • SMILES: FC1C=CC2C=C3C=CC4=CC5C=CC(C(C=5C5C=CC(C=2C=1)=C3C=54)O)O

Computed Properties

  • Exact Mass: 354.10560788g/mol
  • Monoisotopic Mass: 354.10560788g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 0
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 40.5Ų
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